4-Methylphenyl 4,6-O-benzylidene-b-D-thioglucopyranoside
Overview
Description
4-Methylphenyl 4,6-O-benzylidene-b-D-thioglucopyranoside is a chemical compound widely used in biomedical research . It is significant as a substrate in several enzymatic reactions, enhancing the comprehensive exploration of carbohydrate metabolism .
Molecular Structure Analysis
The molecular formula of 4-Methylphenyl 4,6-O-benzylidene-b-D-thioglucopyranoside is C20H22O5S . Its IUPAC name is (4aR,6S,7R,8R,8aS)-6-(4-methylphenyl)sulfanyl-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol .Physical And Chemical Properties Analysis
The molecular weight of 4-Methylphenyl 4,6-O-benzylidene-b-D-thioglucopyranoside is 374.45 g/mol . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the resources.Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of derivatives related to 4-Methylphenyl 4,6-O-benzylidene-b-D-thioglucopyranoside have been explored in various studies, focusing on their potential applications in medicinal and material sciences. For instance, a study by Daragics & Fügedi (2009) demonstrated the reductive cleavage of 4,6-O-benzylidene-type acetals of hexopyranosides using BH3·THF–TMSOTf, highlighting a method for regio- and chemoselective ring opening, which is crucial for further chemical modifications and applications in synthesis (Daragics & Fügedi, 2009).
Anticancer and Antimicrobial Applications
Several compounds synthesized from or related to 4-Methylphenyl 4,6-O-benzylidene-b-D-thioglucopyranoside have been investigated for their biological activities. Research by Yan et al. (2015) on pyrazolone-enamines derived from benzoyl-3-methyl-1-phenyl-2-pyrazolin-5-one (a related compound) showed significant inhibition of the proliferation of human liver cancer HepG2 cells, indicating potential anticancer applications (Yan et al., 2015). Another study by Bhat, Shalla, & Dongre (2015) on the green synthesis of methyl-7-amino-4-oxo-5-phenyl-2-thioxo-2,3,4,5-tetrahydro-1H-pyrano[2,3-d]pyrimidine-6-carboxylates demonstrated good in vitro antimicrobial and antifungal activities, suggesting the potential of these derivatives in developing new antimicrobial agents (Bhat, Shalla, & Dongre, 2015).
Material Science Applications
The research extends into material science, where derivatives of 4-Methylphenyl 4,6-O-benzylidene-b-D-thioglucopyranoside are explored for their utility in creating advanced materials. For example, studies on the synthesis of novel glycoside lactone derivatives highlight the potential of these compounds in developing new materials with unique properties (Zhang, Du, Liu, & Zhu, 2001).
Advanced Synthesis Techniques
Innovative synthesis methods involving 4-Methylphenyl 4,6-O-benzylidene-b-D-thioglucopyranoside derivatives have been reported, such as the stereoselective synthesis techniques by Liu, Zhang, & Zhang (2001), which provide a foundation for the development of novel compounds with potential applications in various scientific fields (Liu, Zhang, & Zhang, 2001).
Mechanism of Action
Target of Action
It is known to be a substrate in several enzymatic reactions , suggesting that it interacts with various enzymes in the body.
Mode of Action
As a substrate in enzymatic reactions , it likely undergoes biochemical transformations catalyzed by these enzymes, leading to various downstream effects.
Biochemical Pathways
4-Methylphenyl 4,6-O-benzylidene-b-D-thioglucopyranoside is involved in carbohydrate metabolism As a substrate in enzymatic reactions, it likely participates in various biochemical pathways related to the metabolism of carbohydrates
properties
IUPAC Name |
(4aR,6S,7R,8R,8aS)-6-(4-methylphenyl)sulfanyl-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22O5S/c1-12-7-9-14(10-8-12)26-20-17(22)16(21)18-15(24-20)11-23-19(25-18)13-5-3-2-4-6-13/h2-10,15-22H,11H2,1H3/t15-,16-,17-,18-,19?,20+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIHVGCBDTUPQRQ-NPKOBNKKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2C(C(C3C(O2)COC(O3)C4=CC=CC=C4)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S[C@H]2[C@@H]([C@H]([C@H]3[C@H](O2)COC(O3)C4=CC=CC=C4)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501166886 |
Source
|
| Record name | 4-Methylphenyl 4,6-O-(phenylmethylene)-1-thio-β-D-glucopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501166886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4AR,6S,7R,8R,8aS)-2-phenyl-6-(p-tolylthio)hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol | |
CAS RN |
868241-49-0 |
Source
|
| Record name | 4-Methylphenyl 4,6-O-(phenylmethylene)-1-thio-β-D-glucopyranoside | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=868241-49-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methylphenyl 4,6-O-(phenylmethylene)-1-thio-β-D-glucopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501166886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 1-[3-(aminomethyl)phenyl]-1H-pyrazole-3-carboxylate hydrochloride](/img/structure/B1433370.png)
![2-[2-(Propan-2-yl)pyrrolidin-1-yl]ethan-1-amine dihydrochloride](/img/structure/B1433382.png)
![6-[4-(2-Chlorophenyl)piperazin-1-yl]-2,3-dihydropyridazine-3-thione](/img/structure/B1433387.png)
![7-Methyl-6-azaspiro[3.4]octane hydrochloride](/img/structure/B1433391.png)